Cas no 3676-91-3 (Diphosphine,1,1,2,2-tetramethyl-)

• Product name: Diphosphine,1,1,2,2-tetramethyl-
• CAS No: 3676-91-3
• MF: C₄H₁₂P₂
• MW: 122.08600
• CID: 311451
• PubChem ID: 77247

Diphosphine,1,1,2,2-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Diphosphine,1,1,2,2-tetramethyl-
• dimethylphosphanyl(dimethyl)phosphane
• TETRAMETHYLBIPHOSPHINE
• 1,1,2,2-tetramethyldiphosphane
• dimethyldiphosphine
• dimethylphosphanyl-dimethylphosphane
• Diphosphine,tetramethyl
• tetramethyl diphosphine
• Tetramethyldiphosphan
• tetramethyldiphosphane
• FT-0634955
• NS00048431
• Tetramethyldiphosphine
• AKOS006273792
• Diphosphine, tetramethyl-
• InChI=1/C4H12P2/c1-5(2)6(3)4/h1-4H
• 3676-91-3
• SCHEMBL8911095
• 1,1,2,2-tetramethyldiphosphine
• DTXSID20190215
• EINECS 222-949-1
• DB-048999
• RLPGUIZCGVYNLO-UHFFFAOYSA-N

• Inchi： InChI=1S/C4H12P2/c1-5(2)6(3)4/h1-4H3
• InChI Key： RLPGUIZCGVYNLO-UHFFFAOYSA-N
• SMILES： CP(P(C)C)C

Computed Properties

• Exact Mass: 122.04100
• Monoisotopic Mass: 122.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 26.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: -0.2

Experimental Properties

• Melting Point: -2.1°C
• Boiling Point: 141°C
• Flash Point: 24.9 °C
• PSA: 27.18000
• LogP: 2.38440

Diphosphine,1,1,2,2-tetramethyl- Security Information

Diphosphine,1,1,2,2-tetramethyl- Customs Data

• HS CODE：2901100000
• Customs Data：

  China Customs Code:

  2901100000

  Overview:

  2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%